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Compound of Interest

10-Dodecylacridine Orange
Compound Name:
Bromide

cat. No.: B3039169

This guide provides a comprehensive overview of the chemical properties, applications, and
experimental protocols for 10-Dodecylacridine Orange Bromide (DAO), a fluorescent probe
primarily utilized in cellular and molecular biology research. This document is intended for
researchers, scientists, and professionals in the field of drug development.

Core Chemical and Physical Properties

10-Dodecylacridine Orange Bromide is a synthetic, hydrophobic fluorescent dye. Its defining
feature is the covalent attachment of a twelve-carbon alkyl chain (dodecyl group) to the
acridine orange core structure. This modification enhances its lipophilicity, facilitating its
accumulation in lipid-rich environments such as cellular membranes. It is crucial to distinguish
DAO from its analogs with different alkyl chain lengths, such as 10-nonylacridine orange
bromide and 10-octadecylacridine orange bromide, as their properties and applications may
vary.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of 10-
Dodecylacridine Orange Bromide.
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Property Value Source
) 10-Dodecylacridine Orange
Chemical Name _ N/A
Bromide
DAO; Acridine orange-10-
dodecyl bromide; Dodecyl-
Acridine Orange; BDA; D455;
Synonyms [1]
DADAB; 3,6-
Bis(dimethylamino)-10-
dodecylacridinium bromide
CAS Number 41387-42-2 [1]
Molecular Formula C29H44BrN3 [1112]
Molecular Weight 514.58 g/mol [1][2]
Appearance Solid [1]
Purity >95% (by NMR) [1]
B Soluble in DMSO, ethanol, and
Solubility N/A

methanol.[1]

Excitation Maximum (Aex)

~494-495 nm

[3]4]

Emission Maximum (Aem)

~519-522 nm (in methanol)[3]

[3]

Storage

Store at +4°C, protected from
light and moisture. Stable for
at least 2 years under these
conditions.[1][5]

[1]5]

Mechanism of Action and Key Applications

DAO is a valuable tool in cell biology due to its selective staining of intracellular organelles and

its utility in specific cellular assays.

Mitochondrial Staining
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The primary application of 10-Dodecylacridine Orange Bromide is as a selective stain for
mitochondria. Its hydrophobic nature drives its accumulation in the inner mitochondrial
membrane. A key characteristic of DAO is that its staining is independent of the mitochondrial
membrane potential.[1][2][5] This distinguishes it from other mitochondrial dyes like Rhodamine
123, whose uptake is dependent on the potential across the inner mitochondrial membrane.
This property makes DAO particularly useful for assessing mitochondrial mass and morphology
irrespective of the cell's metabolic state.

Apoptosis Detection

While the parent compound, acridine orange, is commonly used in conjunction with ethidium
bromide for apoptosis assays, DAO's mitochondrial localization provides a tool to study the role
of mitochondria in programmed cell death.[6][7][8] Changes in mitochondrial morphology and
mass, which can be visualized with DAO, are often associated with the progression of
apoptosis.

Multidrug Resistance (MDR) Studies

Fluorescent probes are employed in the study of multidrug resistance, often to investigate the
activity of efflux pumps like P-glycoprotein. While specific protocols for DAO in MDR research
are not extensively detailed in the provided results, its parent compound, acridine orange, has
been used in this context.[3] The principle involves loading cells with the fluorescent dye and
measuring its retention. Cells with high efflux pump activity would expel the dye more rapidly,
resulting in lower fluorescence intensity.

Interaction with Nucleic Acids

The core acridine orange structure is known to intercalate with DNA and RNA.[9][10][11] This
interaction leads to changes in the spectral properties of the dye. While the dodecyl chain in
DAOQ directs it primarily to mitochondria, the potential for nucleic acid binding should be
considered, especially at higher concentrations or in permeabilized cells.

Experimental Protocols

The following are detailed methodologies for key experiments using 10-Dodecylacridine
Orange Bromide.
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Protocol 1: Staining of Mitochondria in Mammalian Cells
for Fluorescence Microscopy

Objective: To visualize mitochondria in live or fixed mammalian cells.
Materials:

e 10-Dodecylacridine Orange Bromide (DAO)

e Dimethyl sulfoxide (DMSO)

e Phosphate-buffered saline (PBS)

 Cell culture medium

e Coverslips

e Microscope slides

o Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP filter)

Procedure:

Preparation of Stock Solution: Prepare a 1 mM stock solution of DAO in high-quality,
anhydrous DMSO. Store the stock solution at -20°C, protected from light.

e Cell Seeding: Seed mammalian cells on sterile glass coverslips in a petri dish or multi-well
plate and culture until they reach the desired confluency.

e Preparation of Staining Solution: Dilute the 1 mM DAO stock solution in pre-warmed cell
culture medium to a final working concentration of 1-10 uM. The optimal concentration may
vary depending on the cell type and should be determined empirically.

o Staining: Remove the cell culture medium from the cells and wash once with pre-warmed
PBS. Add the DAO staining solution to the cells and incubate for 15-30 minutes at 37°C in a
CO2 incubator.
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» Washing: Remove the staining solution and wash the cells two to three times with pre-
warmed PBS or cell culture medium to remove excess dye.

e Imaging: Mount the coverslip onto a microscope slide with a drop of PBS or mounting
medium. Observe the stained cells using a fluorescence microscope. Mitochondria should
appear as green fluorescent structures.

Protocol 2: Flow Cytometric Analysis of Mitochondrial
Mass

Objective: To quantify changes in mitochondrial mass in a cell population.

Materials:

10-Dodecylacridine Orange Bromide (DAO)

DMSO

e PBS

Cell culture medium

Flow cytometer
Procedure:

o Cell Preparation: Harvest cells by trypsinization or scraping and wash them with PBS.
Resuspend the cells in pre-warmed cell culture medium at a concentration of approximately
1 x 10”6 cells/mL.

o Staining: Add the DAO stock solution to the cell suspension to a final working concentration
of 1-10 uM. Incubate for 15-30 minutes at 37°C, protected from light.

» Washing: Centrifuge the stained cells, remove the supernatant, and wash the cell pellet twice
with cold PBS.

o Resuspension: Resuspend the final cell pellet in cold PBS for flow cytometric analysis.
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e Flow Cytometry: Analyze the cells on a flow cytometer using a 488 nm excitation laser and a
standard green fluorescence emission filter (e.g., 525/30 nm). The geometric mean of the
fluorescence intensity of the cell population can be used as a measure of mitochondrial

mass.

Visualizations

The following diagrams illustrate key experimental workflows and biological pathways relevant
to the use of 10-Dodecylacridine Orange Bromide.
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Caption: Workflow for mitochondrial staining with DAO.
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Caption: Principle of AO/EB staining for apoptosis.
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Caption: Simplified intrinsic apoptosis pathway.
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Safety and Handling

10-Dodecylacridine Orange Bromide is intended for research use only. As with all chemicals,
appropriate safety precautions should be taken. It is advisable to consult the Safety Data Sheet
(SDS) provided by the supplier. In general, handle with gloves and eye protection in a well-
ventilated area. Avoid inhalation of dust and contact with skin and eyes.

This technical guide provides a solid foundation for the use of 10-Dodecylacridine Orange
Bromide in research. For specific applications, further optimization of protocols may be
necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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